(5E)-2-mercapto-5-(mesitylmethylene)-1,3-thiazol-4(5H)-one

• IUPAC Name: (5E)-2-sulfanylidene-5-[(2,4,6-trimethylphenyl)methylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C13H13NOS2/c1-7-4-8(2)10(9(3)5-7)6-11-12(15)14-13(16)17-11/h4-6H,1-3H3,(H,14,15,16)/b11-6+
• InChI Key: JHAHQBBMMGFVIS-IZZDOVSWSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)C=C2C(=O)NC(=S)S2)C
• Isomeric SMILES: CC1=CC(=C(C(=C1)C)/C=C/2\C(=O)NC(=S)S2)C
• Molecular Formula: C13H13NOS2
• Molecular Weight: 263.4 g/mol

Description

(5E)-2-mercapto-5-(mesitylmethylene)-1,3-thiazol-4(5H)-one, also known as 5E-MesTh, is a highly versatile, sulfur-containing heterocyclic compound that has been studied extensively for its various applications in the scientific world. It is a colorless, crystalline solid that can be synthesized from readily available starting materials. Due to its unique chemical structure, 5E-MesTh has a wide range of potential applications in the fields of organic synthesis, biochemistry, and medicine.

Scientific Research Applications

Modern Approaches to Benzothiazole Derivatives

Benzothiazoles, including compounds like (5E)-2-mercapto-5-(mesitylmethylene)-1,3-thiazol-4(5H)-one, are highlighted for their biological activity and demand in industry. Recent synthesis methods emphasize green chemistry principles and atom economy, making these compounds valuable for drug development and material science (Zhilitskaya, Shainyan, & Yarosh, 2021).

Hybrid Catalysts in Synthesis

The synthesis of pyranopyrimidine scaffolds, related to the structural class of thiazoles, benefits from hybrid catalysts, enhancing the development of lead molecules for the pharmaceutical industry. This approach underscores the adaptability and extensive applicability of thiazole derivatives in medicinal chemistry (Parmar, Vala, & Patel, 2023).

Thiazolidinediones in Pharmacology

2,4-Thiazolidinedione derivatives, part of the same chemical family, show a wide range of biological activities, providing a fertile ground for the development of antimicrobial, anticancer, and antidiabetic agents. Their structural versatility allows for significant modifications, leading to novel drug molecules (Singh et al., 2022).

Vulcanization Accelerators

2-Mercaptothiazole derivatives, including compounds similar to (5E)-2-mercapto-5-(mesitylmethylene)-1,3-thiazol-4(5H)-one, play a crucial role in rubber vulcanization, showcasing the compound's industrial significance beyond pharmacological applications (Trivette, Morita, & Young, 1962).